Cas no 1981583-20-3 (4-Chloro-3-nitro-6-phenoxyquinoline)

• Product Name: 4-Chloro-3-nitro-6-phenoxyquinoline
• CAS No: 1981583-20-3
• MF: C₁₅H₉ClN₂O₃
• MW: 300.69656252861
• CID: 5267121
• Update Time: 2025-11-06

4-Chloro-3-nitro-6-phenoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-nitro-6-phenoxyquinoline
• Quinoline, 4-chloro-3-nitro-6-phenoxy-
• 4-Chloro-3-nitro-6-phenoxyquinoline

• Inchi： 1S/C15H9ClN2O3/c16-15-12-8-11(21-10-4-2-1-3-5-10)6-7-13(12)17-9-14(15)18(19)20/h1-9H
• InChI Key： NXQHUIGYDHUUIT-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(=CC2=1)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-3-nitro-6-phenoxyquinoline

Comprehensive Overview of 4-Chloro-3-nitro-6-phenoxyquinoline (CAS No. 1981583-20-3)

4-Chloro-3-nitro-6-phenoxyquinoline (CAS No. 1981583-20-3) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and phenoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-Chloro-3-nitro-6-phenoxyquinoline synthesis", "CAS 1981583-20-3 applications", and "quinoline derivatives in drug discovery", reflecting its relevance in modern chemistry.

The structural features of 4-Chloro-3-nitro-6-phenoxyquinoline make it a versatile building block for designing compounds with potential antimicrobial, anticancer, or herbicidal properties. Recent studies highlight its role in targeted drug delivery systems, a trending topic in precision medicine. With the rise of AI-driven molecular design, queries such as "computational modeling of quinoline derivatives" and "CAS 1981583-20-3 solubility data" have surged, underscoring the demand for detailed physicochemical profiles.

From an industrial perspective, 4-Chloro-3-nitro-6-phenoxyquinoline is often explored for its crop protection potential, aligning with global interest in sustainable agriculture. Keywords like "green synthesis of nitroquinolines" and "phenoxyquinoline agrochemicals" are increasingly popular, reflecting eco-conscious research trends. Its stability under varying pH conditions also makes it a candidate for material science applications, such as organic semiconductors.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1981583-20-3, as evidenced by searches for "4-Chloro-3-nitro-6-phenoxyquinoline purity standards". The compound’s structure-activity relationship (SAR) is another hot topic, particularly in medicinal chemistry forums. Researchers often inquire about "SAR of nitro-substituted quinolines" or "metabolic pathways of phenoxyquinolines" to optimize bioactivity.

In summary, 4-Chloro-3-nitro-6-phenoxyquinoline (CAS No. 1981583-20-3) bridges multiple scientific disciplines, from pharmaceutical development to agrochemical innovation. Its growing prominence in high-throughput screening and combinatorial chemistry ensures continued relevance, driven by evolving search trends like "quinoline-based enzyme inhibitors" and "CAS 1981583-20-3 patent landscape". This compound exemplifies the intersection of traditional synthesis and cutting-edge applications.